Cas no 1396682-37-3 (4-methyl-N-{4-[5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}thiophene-2-carboxamide)

• Product Name: 4-methyl-N-{4-[5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}thiophene-2-carboxamide
• CAS No: 1396682-37-3
• MF: C₁₈H₁₈N₆O₂S
• MW: 382.439521312714
• CID: 5802528
• PubChem ID: 71792316
• Update Time: 2025-08-05

4-methyl-N-{4-[5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-[4-[5-(pyrrolidine-1-carbonyl)tetrazol-2-yl]phenyl]thiophene-2-carboxamide
• 4-methyl-N-{4-[5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}thiophene-2-carboxamide
• 4-methyl-N-(4-(5-(pyrrolidine-1-carbonyl)-2H-tetrazol-2-yl)phenyl)thiophene-2-carboxamide
• AKOS024542417
• 1396682-37-3
• F6242-1158
• VU0539726-1

• Inchi： 1S/C18H18N6O2S/c1-12-10-15(27-11-12)17(25)19-13-4-6-14(7-5-13)24-21-16(20-22-24)18(26)23-8-2-3-9-23/h4-7,10-11H,2-3,8-9H2,1H3,(H,19,25)
• InChI Key： AASXCRDFFWZMSW-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(N3N=NC(C(N4CCCC4)=O)=N3)C=C2)=O)SC=C(C)C=1

Computed Properties

• Exact Mass: 382.12119501g/mol
• Monoisotopic Mass: 382.12119501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 121Ų

Additional information on 4-methyl-N-{4-[5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}thiophene-2-carboxamide

4-Methyl-N-{4-[5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}thiophene-2-carboxamide: A Comprehensive Overview

The compound with CAS No 1396682-37-3, known as 4-methyl-N-{4-[5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}thiophene-2-carboxamide, has garnered significant attention in the fields of organic chemistry and materials science due to its unique structural properties and potential applications. This molecule is a derivative of thiophene, a heterocyclic aromatic compound, and incorporates a tetrazole ring system, which is known for its stability and reactivity in various chemical reactions.

Recent studies have highlighted the importance of tetrazole-containing compounds in drug discovery and development. The presence of the pyrrolidine moiety in this compound adds further complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic properties. Researchers have explored the use of such compounds in anti-cancer therapies due to their ability to inhibit specific enzymes and pathways involved in tumor growth.

The synthesis of 4-methyl-N-{4-[5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}thiophene-2-carboxamide involves a multi-step process that combines nucleophilic substitution and condensation reactions. The incorporation of the thiophene ring is particularly interesting as it contributes to the molecule's electronic properties, making it a promising candidate for use in organic electronics. Recent advancements in thin-film transistor (TFT) technology have shown that thiophene derivatives can significantly improve device performance by enhancing charge transport properties.

In terms of applications, this compound has shown potential in the development of advanced materials for flexible electronics. Its ability to form self-assembled monolayers (SAMs) on various substrates makes it an attractive candidate for use in sensors and wearable devices. Furthermore, the presence of the tetrazole ring allows for additional functionalization, enabling the creation of hybrid materials with tailored properties.

From a structural perspective, the methyl group attached to the thiophene ring plays a crucial role in modulating the molecule's electronic characteristics. This substitution pattern has been shown to influence the compound's solubility and thermal stability, both of which are critical factors in its potential industrial applications. Recent studies have also explored the use of this compound in catalysis, where its ability to act as a ligand in transition metal complexes has been exploited to enhance reaction efficiency.

The integration of pyrrolidine into the molecule's structure introduces additional flexibility and hydrogen bonding capabilities. This feature has been leveraged in drug design to improve molecular interactions with biological targets. For instance, researchers have reported that this compound exhibits moderate inhibitory activity against certain kinases involved in inflammatory diseases.

In conclusion, 4-methyl-N-{4-[5-(pyrrolidine-1-carbonyl)-2H-1,2,3,4-tetrazol-2-yl]phenyl}thiophene-2-carboxamide represents a versatile platform for exploring new chemical entities with diverse applications. Its unique combination of structural features makes it a valuable addition to both academic research and industrial development efforts.